Cas no 870244-35-2 (4-bromo-1H-pyrazolo3,4-cpyridin-3-amine)

• Product Name: 4-bromo-1H-pyrazolo3,4-cpyridin-3-amine
• CAS No: 870244-35-2
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD13177853
• CID: 1040514
• PubChem ID: 46941914
• Update Time: 2025-10-29

4-bromo-1H-pyrazolo3,4-cpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine
• VYPIFWSZDOHBOG-UHFFFAOYSA-N
• 870244-35-2
• 1H-Pyrazolo[3,4-c]pyridin-3-amine, 4-bromo-
• 4-Bromo-2H-pyrazolo[3,4-c]pyridin-3-amine
• VJB24435
• MFCD13177853
• CS-0456733
• F17920
• AKOS015899325
• 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-ylamine
• 4-Bromo-2h-pyrazolo[3,4-c]pyridin-3-ylamine
• EN300-4266536
• SS-6048
• SCHEMBL5550935
• G11356
• AM86137
• DTXSID40677497
• 4-bromo-1H-pyrazolo3,4-cpyridin-3-amine

• MDL： MFCD13177853
• Inchi： 1S/C6H5BrN4/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H,(H3,8,10,11)
• InChI Key： VYPIFWSZDOHBOG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(N)=NN2

Computed Properties

• Exact Mass: 211.97000
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.59000
• LogP: 1.88380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-1H-pyrazolo3,4-cpyridin-3-amine

Comprehensive Overview of 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine (CAS No. 870244-35-2)

4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine (CAS No. 870244-35-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine features a bromine substitution at the 4-position, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. This characteristic has led to its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating complex molecules for medicinal chemistry. The presence of the amine group at the 3-position further increases its versatility, allowing for various derivatizations to optimize pharmacological properties.

In recent years, the demand for pyrazolopyridine derivatives has surged, driven by their potential in treating diseases like cancer, inflammation, and central nervous system disorders. 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine is often cited in patents and scientific literature as a key building block for these applications. Its role in the synthesis of JAK inhibitors and BTK inhibitors has been particularly noteworthy, aligning with the growing interest in targeted therapies.

From a synthetic chemistry perspective, the compound’s CAS No. 870244-35-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories and manufacturers emphasize the importance of rigorous quality control to ensure consistency in batch-to-batch production, especially when the compound is used in preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

Beyond pharmaceuticals, 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine has found utility in material science, particularly in the design of organic semiconductors and luminescent materials. Its electron-rich core and ability to form stable complexes with metals make it a candidate for optoelectronic applications. This dual applicability in life sciences and advanced materials has positioned it as a compound of interdisciplinary interest.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended to minimize exposure. Researchers are encouraged to consult SDS (Safety Data Sheets) and adhere to GLP (Good Laboratory Practices) when working with CAS No. 870244-35-2.

The future outlook for 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine remains promising, with ongoing studies exploring its mechanistic roles and synthetic scalability. As the scientific community continues to uncover its potential, this compound is likely to remain a staple in the toolkit of chemists and pharmacologists alike.